Cas no 1394116-74-5 (2-azabicyclo2.2.2octane-4-carboxylic acid)

• Product Name: 2-azabicyclo2.2.2octane-4-carboxylic acid
• CAS No: 1394116-74-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5208867
• PubChem ID: 68851813
• Update Time: 2025-10-19

2-azabicyclo2.2.2octane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-4-carboxylic acid
• 2-azabicyclo2.2.2octane-4-carboxylic acid

• Inchi： 1S/C8H13NO2/c10-7(11)8-3-1-6(2-4-8)9-5-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： XDGLNYVLTDUSHG-UHFFFAOYSA-N
• SMILES： C12CCC(C(O)=O)(CC1)CN2

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-azabicyclo2.2.2octane-4-carboxylic acid

Exploring the Potential of 2-Azabicyclo[2.2.2]octane-4-Carboxylic Acid (CAS No. 1394116-74-5)

2-Azabicyclo[2.2.2]octane-4-carboxylic acid, also known by its CAS number 1394116-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and potential applications in drug design and material science.

The molecular structure of 2-azabicyclo[2.2.2]octane-4-carboxylic acid consists of a bicyclic framework with a nitrogen atom at the 2-position and a carboxylic acid group at the 4-position. This arrangement imparts the compound with distinct chemical and physical properties, making it a valuable subject for research in various domains.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The nitrogen-containing bicyclic structure is known to exhibit interesting pharmacokinetic properties, including good bioavailability and metabolic stability. These characteristics make it an attractive candidate for drug delivery systems and targeted therapy.

In addition to its pharmacological applications, 2-azabicyclo[2.2.2]octane-4-carboxylic acid has also been explored for its role in materials science. The rigid bicyclic framework provides mechanical stability, which can be advantageous in the synthesis of advanced materials such as high-performance polymers and nanocomposites.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have recently developed more efficient synthetic routes, leveraging catalytic methods and green chemistry principles to enhance yield and reduce environmental impact.

Furthermore, computational studies have provided insights into the electronic properties and reactivity of 1394116-74-5. These studies have revealed that the compound exhibits unique electronic characteristics due to the conjugation between the nitrogen atom and the carboxylic acid group, which can be exploited in designing new electronic materials.

In terms of biological activity, preliminary assays have shown that 2-azabicyclo[2.2.2]octane-4-carboxylic acid possesses moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs targeting specific pathological conditions.

The versatility of this compound is further underscored by its ability to undergo various chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, substitution at different positions on the bicyclic framework can lead to derivatives with enhanced solubility or improved binding affinity for target molecules.

In conclusion, cas no 1394116-74-5, or 2-Azabicyclo[2.2.2]octane-4-carboxylic acid, represents a promising compound with diverse applications across multiple scientific disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both medicinal chemistry and materials science.